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Compound of Interest

2-Tert-butylpyrimidine-5-carboxylic
Compound Name: d
aci

Cat. No.: B178132

An In-depth Technical Guide to the Stability and Storage of 2-Tert-butylpyrimidine-5-
carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage
conditions for 2-Tert-butylpyrimidine-5-carboxylic acid (CAS No: 126230-73-7). Due to the
limited availability of specific public stability data for this compound, this document combines
information from suppliers, safety data sheets of related compounds, and general chemical
principles to offer the best practice recommendations for its handling and storage.

Chemical Properties

A summary of the key physical and chemical properties of 2-Tert-butylpyrimidine-5-
carboxylic acid is presented in the table below.
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Property Value

CAS Number 126230-73-7

Molecular Formula CoH12N202

Molecular Weight 180.20 g/mol

Appearance White to off-white solid/powder

Melting Point 170-171 °C[1]

Purity Typically 295% - 297% (NMR)

IUPAC Name 2-(tert-butyl)pyrimidine-5-carboxylic acid

Stability Profile

Detailed quantitative stability studies for 2-Tert-butylpyrimidine-5-carboxylic acid are not
extensively available in the public domain. However, based on the information for structurally
related pyrimidine carboxylic acids and supplier recommendations, a general stability profile
can be inferred.

Pyrimidine-2-carboxylic acid is reported to be chemically stable under standard ambient
conditions (room temperature) and is sensitive to moisture. Pyrimidine-4-carboxylic acid is also
noted for its stability under a range of conditions, which allows for straightforward handling.

Key factors that may influence the stability of 2-Tert-butylpyrimidine-5-carboxylic acid
include:

o Moisture: Like many carboxylic acids and heterocyclic compounds, it is likely susceptible to
degradation in the presence of moisture.

e Strong Oxidizing Agents: Contact with strong oxidizing agents should be avoided.

» Light: While no specific data is available, prolonged exposure to light should be minimized as
a general precaution for organic compounds.

Recommended Storage and Handling
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Based on supplier data and safety information for related compounds, the following storage

and handling conditions are recommended to ensure the long-term stability and integrity of 2-

Tert-butylpyrimidine-5-carboxylic acid.

Condition

Recommendation

Temperature

Store at room temperature.[1] For long-term
storage, consider refrigeration at 0-8°C, as
recommended for some similar pyrimidine

derivatives.

Atmosphere

Store under a dry, inert atmosphere (e.g.,
nitrogen or argon) to minimize contact with

moisture and air.

Container

Keep in a tightly sealed, opaque container to

protect from moisture and light.

Handling

Handle in a well-ventilated area. Avoid breathing
dust. Wear appropriate personal protective
equipment (PPE), including gloves and safety
glasses. Wash hands thoroughly after handling.

Experimental Protocols

While specific experimental protocols for the stability testing of 2-Tert-butylpyrimidine-5-

carboxylic acid are not available, a general workflow for assessing the stability of a chemical

compound is outlined below. This can be adapted for specific research needs.
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General Workflow for Chemical Stability Assessment

1. Initial Characterization

Obtain Initial Sample of
2-Tert-butylpyrimidine-5-carboxylic acid

l

Characterize Initial Sample
(e.g., HPLC, NMR, MS for purity and identity)

Subject to Stress

2. Stress Conditions

Expose aliquots to various conditions:
- Elevated Temperature
- High Humidity
- UV/Visible Light
- Different pH solutions

Time-point Sampling

3. Analysis

Analyze samples at
pre-defined time points

i

Quantify parent compound
and identify degradation products
(e.g., HPLC, LC-MS)

Compile Data

4. Data Interpretation

Determine degradation rate
and pathways

l

Establish recommended
storage conditions and shelf-life

Click to download full resolution via product page

Caption: General Workflow for Chemical Stability Assessment.
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Logical Relationship of Storage and Handling

The following diagram illustrates the logical flow for ensuring the stability of 2-Tert-
butylpyrimidine-5-carboxylic acid from receipt to use.
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Recommended Storage and Handling Logic

Receipt of
2-Tert-butylpyrimidine-5-carboxylic acid

Visually inspect container
for damage or broken seal

Seal Intact

Store in a tightly sealed,
opaque container

Store at Room Temperature
(Consider 0-8°C for long-term)

Store under a dry,
inert atmosphere

Sample required for experiment

Return to Storage

Equilibrate container to
room temperature before opening

Handle in a well-ventilated area
with appropriate PPE

Reseal container tightly
under inert atmosphere

Click to download full resolution via product page

Caption: Recommended Storage and Handling Logic.
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Safety Information

According to the Safety Data Sheet (SDS) for 2-Tert-butylpyrimidine-5-carboxylic acid, the
following hazard and precautionary statements should be noted:

e Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.
e Precautionary Statements:
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P264: Wash skin thoroughly after handling.
o P271: Use only outdoors or in a well-ventilated area.
o P280: Wear protective gloves/eye protection/face protection.
o P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

Always consult the most current SDS from your supplier for complete safety information.

Conclusion

While specific, in-depth stability data for 2-Tert-butylpyrimidine-5-carboxylic acid is limited,
by following the storage and handling guidelines outlined in this document, researchers,
scientists, and drug development professionals can minimize the risk of degradation and
ensure the compound's integrity for their work. Adherence to recommended temperature,
moisture, and atmospheric conditions is paramount for the long-term stability of this chemical. It
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is strongly advised to perform in-house stability assessments for long-term research projects or
when the compound is a critical component of a formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2-tert-butylpyrimidine-5-carboxylic acid | 126230-73-7 [sigmaaldrich.com]

¢ To cite this document: BenchChem. [Stability and storage conditions for 2-Tert-
butylpyrimidine-5-carboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b178132#stability-and-storage-conditions-for-2-tert-
butylpyrimidine-5-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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